1-Chloro-3-(2-fluorophenyl)propan-2-one

• IUPAC Name: 1-chloro-3-(2-fluorophenyl)propan-2-one
• InChI: InChI=1S/C9H8ClFO/c10-6-8(12)5-7-3-1-2-4-9(7)11/h1-4H,5-6H2
• InChI Key: NKXOUJLSAVDXQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)CCl)F
• Molecular Formula: C9H8ClFO
• Molecular Weight: 186.61 g/mol
• CAS RN: 144340-73-8

Description

1-Chloro-3-(2-fluorophenyl)propan-2-one, also known as 2-chloro-2-fluorophenylpropionyl chloride, is a halogenated organic compound in the class of esters. It is a colorless liquid with a molecular weight of 212.58 g/mol and a boiling point of 173-174 °C. It is used in a variety of chemical synthesis and scientific research applications, and is known for its low toxicity and high reactivity.

Scientific Research Applications

Downstream Processing of Biologically Produced Diols

Summary : The research focuses on the downstream processing of biologically produced 1,3-propanediol and 2,3-butanediol, emphasizing the separation methods from fermentation broth, which constitutes a significant part of production costs. Techniques like evaporation, distillation, and membrane filtration are highlighted for their potential improvements in yield, purity, and energy consumption (Zhi-Long Xiu & A. Zeng, 2008).

Fluorescence in Molecular Imaging

Summary : This literature review examines the toxicity of organic fluorophores used in molecular imaging, noting the importance of ensuring safety before administering these compounds for cancer diagnosis. Although the primary focus is on the toxicity profiles of fluorophores, the study indirectly underscores the critical role of chemical synthesis in developing safe, effective imaging agents (Raphael E. Alford et al., 2009).

Synthesis of Fluorocarbon Refrigerants

Summary : This review chronicles the evolution of small fluorocarbon synthesis, highlighting their use as refrigerants and the shift towards more environmentally friendly alternatives. The discussion includes the development of synthesis methods and the regulatory landscape shaping the use of these compounds, providing a perspective on the chemical innovation surrounding fluorinated compounds (Alexandre J. Sicard & R. Baker, 2020).

Practical Synthesis of Fluoroalkylated Compounds

Summary : This article outlines a practical synthesis method for 2-Fluoro-4-bromobiphenyl, a key intermediate in manufacturing certain pharmaceuticals. The method emphasizes cost-efficiency and safety, reflecting on the challenges and solutions in synthesizing fluoroalkylated compounds for large-scale production (Yanan Qiu et al., 2009).